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Compound of Interest

Compound Name: llomastat

Cat. No.: B1671724

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
llomastat (also known as GM6001) stock solutions using Dimethyl Sulfoxide (DMSO) as the
solvent. llomastat is a potent, broad-spectrum inhibitor of matrix metalloproteinases (MMPSs)
and is widely used in cancer research, cell biology, and drug development.[1][2][3]

Physicochemical and Inhibitory Properties of
llomastat (GM6001)

llomastat is a hydroxamic acid-based compound that reversibly inhibits various MMPs by
chelating the zinc ion in their active site.[2][4] This inhibition prevents the degradation of the
extracellular matrix (ECM), a critical process in tumor invasion, angiogenesis, and other
pathological conditions.[4]

Table 1: Quantitative Data for llomastat (GM6001)
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Property

Value

Molecular Formula

C20H28N404

Molecular Weight 388.46 g/mol [5][6]
CAS Number 142880-36-2[6]
Appearance Beige to brown solid powder[2]

Solubility in DMSO

> 47 mg/mL (120.99 mM)[1][7], up to 400
mg/mL[8][9]. It is recommended to use fresh,
anhydrous DMSO as moisture can reduce
solubility.[5]

Inhibitory Activity (Ki/IC50)

MMP-1: 0.4 nM (Ki)[8][9], 1.5 nM (IC50)[1]MMP-
2: 0.5 nM (Ki)[8][9], 1.1 nM (IC50)[1]MMP-3: 27
nM (Ki)[8][], 1.9 nM (IC50)[1]MMP-8: 0.1 nM
(Ki)[8][9]MMP-9: 0.2 nM (Ki)[8][9], 0.5 nM (IC50)
[1]JADAM10, ADAM12, ADAM17: Nanomolar

concentrations[10]

Storage of Powder

Store at -20°C for up to 3 years.[1]

Storage of Stock Solution

Store in aliquots at -80°C for up to 2 years or
-20°C for up to 1 year to avoid repeated freeze-
thaw cycles.[1][5] Diluted aqueous solutions
should not be frozen.[8][9]

Typical Working Concentration

10-25 uM for in vitro cell culture experiments.[8]
[11]

Experimental Protocols

Protocol 1: Preparation of a 10 mM llomastat Stock

Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of llomastat in DMSO. This

is @ common concentration for laboratory use.

Materials:
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e llomastat (GM6001) powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes

o Calibrated micropipettes and sterile tips
e \Vortex mixer

e Analytical balance

Procedure:

o Equilibration: Allow the vial of llomastat powder to equilibrate to room temperature for at
least 15-20 minutes before opening to prevent condensation of moisture.

o Weighing: Accurately weigh out the desired amount of lomastat powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh 3.88 mg of llomastat (Molecular Weight =
388.46 g/mol ).

» Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed llomastat
powder. For 3.88 mg of lomastat, add 1 mL of DMSO.

e Mixing: Vortex the solution thoroughly until the llomastat is completely dissolved. Gentle
warming in a water bath (up to 37°C) may aid in dissolution if necessary. Visually inspect the
solution to ensure there are no visible particles.

» Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes. This minimizes the number of freeze-thaw cycles, which can degrade
the compound.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-
term storage (up to 2 years).[1][5]

Note on Aqueous Dilutions: llomastat has poor solubility in agueous solutions and may
precipitate at concentrations exceeding 100 uM.[8][11] When preparing working solutions in
cell culture media or buffers, it is crucial to add the DMSO stock solution to the aqueous
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solution while vortexing to ensure rapid mixing and minimize precipitation.[8][9] It is
recommended to use low-salt buffers for dilution.[3][9]

Visualizations
Workflow for llomastat Stock Solution Preparation
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Caption: Workflow for preparing llomastat stock solution.
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Mechanism of Action: llomastat Inhibition of MMPs
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Caption: llomastat inhibits MMP-mediated ECM degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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